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Compound of Interest

Compound Name:
2-[(Diphenylmethyl)thio]acetic

Acid-d10

Cat. No.: B565446 Get Quote

Essential Safety and Handling Guide for 2-
[(Diphenylmethyl)thio]acetic Acid-d10
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, necessary personal protective equipment (PPE), and disposal of 2-
[(Diphenylmethyl)thio]acetic Acid-d10.

This document provides critical safety and logistical information for the proper use of 2-
[(Diphenylmethyl)thio]acetic Acid-d10 in a laboratory setting. Adherence to these guidelines

is essential for ensuring personal safety and maintaining a secure research environment. This

compound is intended for research and development purposes only[1][2].

Hazard Identification and Personal Protective Equipment
2-[(Diphenylmethyl)thio]acetic Acid is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory

irritation[3]. Therefore, strict adherence to PPE protocols is mandatory.
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Protection Type Required Equipment Specifications & Rationale

Respiratory Protection

Self-contained breathing

apparatus or vapor respirator.

[1][4]

To be used to prevent

inhalation of dust or vapors, as

the compound may cause

respiratory irritation[3]. A

certified respirator is essential

in poorly ventilated areas or

during procedures that could

generate aerosols.

Eye Protection
Safety goggles or face shield.

[1][3]

To prevent serious eye

irritation or damage from

splashes or airborne

particles[3].

Hand Protection
Chemical-resistant gloves

(e.g., surgical gloves).[1]

To avoid direct skin contact,

which can cause irritation[3].

Skin and Body Protection
Protective clothing, full-sleeved

apron, or lab coat.[1][4]

To protect skin from accidental

contact and contamination of

personal clothing.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

Handling:

Always handle the compound in a well-ventilated area, preferably under a chemical fume

hood[5].

Avoid the formation of dust and aerosols[1].

Do not eat, drink, or smoke in the handling area[3][5].

Wash hands thoroughly after handling the material[3][5].
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Take precautionary measures against static discharge[6].

Storage:

Store in a cool, dry, and well-ventilated place[3][4]. Refrigerated storage is

recommended[3].

Keep the container tightly closed and sealed upright to prevent leakage[3][4].

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen or artificial respiration

and seek medical attention[1][3].

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing[3][5]. If irritation persists, seek medical

advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention[3][4][5].

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical assistance[1]

[3][4].

In case of a spill, wear appropriate PPE, including a self-contained breathing apparatus[1].

Absorb the spill with an inert, non-combustible material and place it in a suitable container for

disposal[4]. Ensure adequate ventilation during cleanup[1].

Disposal Plan
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All chemical waste, including unused 2-[(Diphenylmethyl)thio]acetic Acid-d10 and

contaminated materials, must be disposed of in accordance with local, state, and federal

regulations. Do not mix with other waste. Leave the chemical in its original container if possible

and handle uncleaned containers as you would the product itself.

Operational Workflow for Handling 2-
[(Diphenylmethyl)thio]acetic Acid-d10
To ensure a systematic and safe approach to working with this compound, the following

workflow should be followed.
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Caption: Workflow for the safe handling of 2-[(Diphenylmethyl)thio]acetic Acid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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